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Compound of Interest

Compound Name: 4-(2,4-Dimethylphenyl)-1-butene

Cat. No.: B065385 Get Quote

Technical Support Center: 4-(2,4-Dimethylphenyl)-1-
butene
This guide provides essential information on the stability, storage, and handling of 4-(2,4-
Dimethylphenyl)-1-butene for researchers, scientists, and drug development professionals. It

includes frequently asked questions and a troubleshooting guide to address common

experimental challenges.

Frequently Asked Questions (FAQs) on Stability and
Storage
Q1: What are the recommended storage conditions for 4-(2,4-Dimethylphenyl)-1-butene?

Based on the properties of structurally similar flammable organic compounds, 4-(2,4-
Dimethylphenyl)-1-butene should be stored with the following precautions:

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][2][3][4]

Temperature: For optimal quality and stability, it is recommended to keep the compound

refrigerated.[2][5] If refrigeration is not possible, store at room temperature away from heat

sources.[1]
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Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent

oxidation and degradation.[2][3][5]

Light: Protect from light by using an amber or opaque container.[2][5]

Location: Store in a designated flammables area, segregated from incompatible materials.[1]

[2][6]

Q2: How stable is the compound and what are its potential degradation pathways?

The compound is generally stable under the recommended storage conditions.[1][4] However,

like many alkenes, it is susceptible to degradation through several pathways:

Oxidation: The double bond and the alkylated benzene ring can be susceptible to oxidation,

especially when exposed to air (oxygen). This can lead to the formation of peroxides, which

can be explosive, or other oxygenated byproducts. Storing under an inert gas is crucial to

minimize this.[3]

Polymerization: Alkenes can undergo polymerization, especially in the presence of catalysts,

heat, or light.

Light-Induced Reactions: The compound is noted to be potentially light-sensitive, which can

lead to isomerization or other photochemical reactions.[2][5]

Q3: What substances are incompatible with 4-(2,4-Dimethylphenyl)-1-butene?

Avoid contact with strong oxidizing agents, as they can react vigorously and potentially cause a

fire or explosion.[2][4][7]

Q4: What are the hazardous decomposition products?

When heated to decomposition or during combustion, this compound is expected to produce

carbon monoxide (CO) and carbon dioxide (CO2).[1][2]

Troubleshooting Guide
Q1: My experimental results are inconsistent. Could the compound have degraded?
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A: Yes, inconsistent results are a common sign of reagent degradation.

Check Storage: Verify that the compound has been stored according to the recommended

conditions (refrigerated, under inert gas, protected from light).

Visual Inspection: Look for any changes in the compound's appearance, such as

discoloration or the formation of precipitates. The pure compound should be a clear,

colorless liquid.[1]

Purity Analysis: If degradation is suspected, it is advisable to re-analyze the compound's

purity using techniques like NMR or GC-MS before further use.

Q2: What are the primary safety hazards when working with this compound and how can I

mitigate them?

A: The primary hazards are flammability and potential health effects from exposure.

Flammability: This compound is a flammable liquid and its vapors can form explosive

mixtures with air.[3][5][7]

Mitigation: Always handle in a well-ventilated fume hood.[6] Keep it away from all ignition

sources, including heat, sparks, and open flames.[1][2][3][4][7][8] Use non-sparking tools

and ensure all equipment is properly grounded to prevent static discharge.[2][3][4]

Health Hazards: It may cause skin and eye irritation.[1][5][7] Aspiration may be fatal if the

liquid is swallowed and enters the airways.[1][3][5]

Mitigation: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves (neoprene or nitrile rubber), safety goggles, and a lab coat.[7][8] Avoid

breathing vapors.[1]

Quantitative Data and Protocols
Physicochemical Properties
Quantitative experimental data for 4-(2,4-Dimethylphenyl)-1-butene is limited. The table

below presents computed properties.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.spectrumchemical.com/media/sds/D4470_AGHS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/129259
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08693~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2003:00:33~~3%203-Dimethyl-1-butene~~
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51831_msds.pdf
https://www.spectrumchemical.com/media/sds/D4470_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC152722500&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/129259
https://www.fishersci.com/store/msds?partNumber=AAL0567514&productDescription=2+3-DIMETHYL-1-BUTENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://download.basf.com/p1/000000000030146232_SDS_GEN_US/en_US/Butane_mixture_30146232_SDS_GEN_US_en_2-0.pdf
https://www.fishersci.com/store/msds?partNumber=AC152722500&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/129259
https://www.fishersci.com/store/msds?partNumber=AAL0567514&productDescription=2+3-DIMETHYL-1-BUTENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/D4470_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08693~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2003:00:33~~3%203-Dimethyl-1-butene~~
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.spectrumchemical.com/media/sds/D4470_AGHS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/129259
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08693~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2003:00:33~~3%203-Dimethyl-1-butene~~
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://download.basf.com/p1/000000000030146232_SDS_GEN_US/en_US/Butane_mixture_30146232_SDS_GEN_US_en_2-0.pdf
https://www.spectrumchemical.com/media/sds/D4470_AGHS.pdf
https://www.benchchem.com/product/b065385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C12H16 [9]

Molecular Weight 160.25 g/mol [9]

IUPAC Name
1-but-3-enyl-2,4-

dimethylbenzene
[9]

CAS Number 190974-78-8 [9]

Recommended Storage Conditions Summary
Condition Recommendation Rationale

Temperature Refrigerated

To maintain product quality

and minimize degradation.[2]

[5]

Atmosphere Inert Gas (Nitrogen/Argon)
To prevent oxidation and

peroxide formation.[2][3][5]

Light Protect from Light (Amber Vial)
To prevent light-induced

reactions.[2][5]

Container Tightly Sealed

To prevent evaporation and

exposure to air/moisture.[1][2]

[3]

Incompatibles
Store away from Oxidizing

Agents

To prevent hazardous

reactions.[2][4][7]

Experimental Protocol: General Handling
This protocol outlines the standard procedure for handling air- and light-sensitive, flammable

liquids like 4-(2,4-Dimethylphenyl)-1-butene.

Preparation:

Work in a certified chemical fume hood.
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Ensure a fire extinguisher (CO2, dry chemical, or foam) and safety shower/eyewash

station are accessible.[2][4]

Gather all necessary PPE: safety goggles, flame-retardant lab coat, and nitrile or

neoprene gloves.[7]

Ensure all glassware is dry and equipment is properly grounded.[2]

Dispensing the Compound:

Before opening, allow the refrigerated container to warm to room temperature to prevent

moisture condensation inside.

If stored under an inert atmosphere, use a syringe or cannula technique to transfer the

liquid to your reaction vessel under a positive pressure of inert gas (e.g., nitrogen).

Use only non-sparking tools for handling.[2][3][4]

Post-Handling:

Securely seal the container, purge the headspace with inert gas if possible, and wrap the

cap/joint with paraffin film.

Return the compound to its designated refrigerated storage location promptly.[2][5]

Dispose of any contaminated materials (e.g., syringe needles, wipes) in an approved

hazardous waste container.[3]

Wash hands thoroughly after handling.[2]

Visual Guides and Workflows
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Figure 1: Standard Handling and Storage Workflow
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Caption: Workflow for receiving, storing, and handling the compound.
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Figure 2: Troubleshooting Suspected Degradation
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Caption: Decision-making workflow for suspected compound degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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